N-[1-(furan-2-yl)ethyl]-1H-indole-2-carboxamide

• IUPAC Name: N-[1-(furan-2-yl)ethyl]-1H-indole-2-carboxamide
• InChI: InChI=1S/C15H14N2O2/c1-10(14-7-4-8-19-14)16-15(18)13-9-11-5-2-3-6-12(11)17-13/h2-10,17H,1H3,(H,16,18)
• InChI Key: XPZVXSXMTGGGHK-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CO1)NC(=O)C2=CC3=CC=CC=C3N2
• Molecular Formula: C15H14N2O2
• Molecular Weight: 254.28 g/mol

Description

N-[1-(furan-2-yl)ethyl]-1H-indole-2-carboxamide, also known as FEI-7, is a synthetic compound that has been studied for its potential use in scientific research. This compound has shown promise in various fields, including neuroscience and cancer research. In

Scientific Research Applications

• Anticancer Agents and EGFR Inhibitors:

  • Derivatives like N-(furan-2-ylmethyl)-1H-indole-3-carboxamide have been synthesized and evaluated as potential anticancer agents targeting the epidermal growth factor receptor (EGFR). These compounds showed potent anticancer activities against certain cancer cell lines and weak activities against others, indicating they are likely EGFR inhibitors. They also exhibited low toxicity against normal cells, making them potential candidates for further exploration as anticancer agents (Zhang et al., 2017).

• Allosteric Modulation of CB1:

  • Modifications of indole-2-carboxamide derivatives have been studied to improve allosteric parameters for the cannabinoid receptor 1 (CB1). Structural requirements for allosteric modulation were identified, impacting binding affinity and cooperativity. This research provides insights into designing potent allosteric modulators for CB1, which could have implications in various therapeutic areas (Khurana et al., 2014).

• Antimicrobial and Antioxidant Activities:

  • Compounds like 3-Nitro-N-(3-chloro-2-oxo-substituted-phenyl-azetidin-1-yl)naphtho[2,1-b]furan-2-carboxamides have been synthesized and evaluated for antimicrobial and antioxidant activities. These compounds showed promising results, indicating their potential as novel antimicrobial and antioxidant agents (Devi et al., 2010).

• Influenza A Virus Inhibitors:

  • Furan-carboxamide derivatives have been identified as potent inhibitors of the influenza A H5N1 virus. Structural modifications significantly influenced anti-influenza activity, with certain derivatives showing excellent inhibitory properties against the virus (Yongshi et al., 2017).

• Antibacterial Activities:

  • N-(4-Bromophenyl)furan-2-carboxamide and its analogues have been synthesized and evaluated for antibacterial activities against clinically isolated drug-resistant bacteria. These compounds demonstrated effective activities, particularly against NDM-positive bacteria A. baumannii, indicating their potential as antibacterial agents (Siddiqa et al., 2022).